Cas no 1261478-05-0 (2-Amino-5-(3-(trifluoromethyl)phenyl)nicotinic acid)

• Product Name: 2-Amino-5-(3-(trifluoromethyl)phenyl)nicotinic acid
• CAS No: 1261478-05-0
• MF: C₁₃H₉F₃N₂O₂
• MW: 282.217973470688
• CID: 2761221
• PubChem ID: 53223955
• Update Time: 2025-06-13

2-Amino-5-(3-(trifluoromethyl)phenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18318035
• 2-AMINO-5-(3-TRIFLUOROMETHYLPHENYL)NICOTINIC ACID
• A1-87374
• 2-Amino-5-(3-trifluoromethylphenyl)nicotinic acid, 95%
• 1261478-05-0
• DTXSID20687973
• 2-Amino-5-(3-(trifluoromethyl)phenyl)nicotinicacid
• 2-Amino-5-(3-(trifluoromethyl)phenyl)nicotinic acid

• Inchi： 1S/C13H9F3N2O2/c14-13(15,16)9-3-1-2-7(4-9)8-5-10(12(19)20)11(17)18-6-8/h1-6H,(H2,17,18)(H,19,20)
• InChI Key： SHTLAAVPQNOGRW-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C1C=NC(=C(C(=O)O)C=1)N)(F)F

Computed Properties

• Exact Mass: 282.06161202Da
• Monoisotopic Mass: 282.06161202Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 76.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2-Amino-5-(3-(trifluoromethyl)phenyl)nicotinic acid

Professional Introduction to Compound with CAS No 1261478-05-0 and Product Name: 2-Amino-5-(3-(trifluoromethyl)phenyl)nicotinic acid

The compound with the CAS number 1261478-05-0 and the product name 2-Amino-5-(3-(trifluoromethyl)phenyl)nicotinic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of both amino and carboxylic acid functional groups, combined with a trifluoromethyl-substituted phenyl ring, makes this molecule a promising candidate for further exploration.

Recent research in the domain of bioactive molecules has highlighted the importance of structural diversity in the development of novel therapeutic agents. The 2-Amino-5-(3-(trifluoromethyl)phenyl)nicotinic acid molecule exemplifies this principle, as its chemical structure incorporates elements that are known to enhance binding affinity and metabolic stability. The trifluoromethyl group, in particular, is a key feature that contributes to the compound's pharmacological profile, influencing both its interactions with biological targets and its overall pharmacokinetic properties.

In the context of contemporary drug discovery, the synthesis and characterization of heterocyclic compounds have become increasingly relevant. The nicotinic acid core of this molecule is a well-documented scaffold that has been extensively studied for its biological activity. Researchers have demonstrated that modifications at specific positions within this scaffold can lead to compounds with enhanced efficacy and reduced side effects. The introduction of a 3-(trifluoromethyl)phenyl moiety at the 5-position of the nicotinic acid ring further expands the chemical space available for exploration, offering new opportunities for designing molecules with tailored biological activities.

One of the most compelling aspects of this compound is its potential as a precursor for the development of new drugs targeting various therapeutic areas. For instance, nicotinic acid derivatives have been explored for their roles in modulating inflammatory responses, cardiovascular health, and neuroprotective effects. The structural features of 2-Amino-5-(3-(trifluoromethyl)phenyl)nicotinic acid, including its dual functionality and halogenated aromatic ring, suggest that it may exhibit multiple biological activities simultaneously. This polypharmacophoric nature makes it an attractive candidate for further investigation.

Advances in computational chemistry have enabled researchers to predict the biological behavior of molecules with remarkable accuracy before they are synthesized in the laboratory. Molecular modeling studies on 2-Amino-5-(3-(trifluoromethyl)phenyl)nicotinic acid have revealed promising interactions with several enzymes and receptors involved in disease pathways. These virtual screenings have guided experimental efforts, allowing chemists to focus on the most promising analogs for further optimization. The integration of computational methods with traditional synthetic approaches has significantly accelerated the drug discovery process.

The synthesis of complex organic molecules like 2-Amino-5-(3-(trifluoromethyl)phenyl)nicotinic acid requires meticulous planning and expertise in multi-step organic synthesis. Recent innovations in synthetic methodologies have made it possible to construct such molecules more efficiently and with higher yields than ever before. Techniques such as cross-coupling reactions, palladium catalysis, and flow chemistry have been instrumental in facilitating these synthetic routes. The ability to produce high-purity samples of this compound is crucial for subsequent biological evaluation.

Biological testing is another critical step in assessing the potential therapeutic value of a novel compound. Initial studies on 2-Amino-5-(3-(trifluoromethyl)phenyl)nicotinic acid have shown encouraging results in vitro, particularly regarding its interaction with target proteins relevant to inflammation and pain modulation. These findings warrant further investigation using more complex models, such as cell-based assays and animal studies. The ultimate goal is to translate these preclinical findings into clinical trials where human patients can benefit from new treatments derived from such compounds.

The regulatory landscape for pharmaceuticals continues to evolve, emphasizing safety and efficacy through rigorous testing protocols. Companies and research institutions involved in developing new drugs must navigate these regulations carefully to ensure that their compounds meet the necessary standards before they can be brought to market. The journey from laboratory discovery to clinical application is long and challenging but remains essential for advancing medical science.

In conclusion, 2-Amino-5-(3-(trifluoromethyl)phenyl)nicotinic acid (CAS No 1261478-05-0) represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable asset in ongoing drug discovery efforts. As research continues to uncover new therapeutic targets and develop innovative synthetic strategies, compounds like this one will play an increasingly important role in addressing unmet medical needs worldwide.